Cas no 69218-36-6 (1H-BENZOTRIAZOLE-1-PENTANOL)

• Product Name: 1H-BENZOTRIAZOLE-1-PENTANOL
• CAS No: 69218-36-6
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 3217498
• PubChem ID: 14169298
• Update Time: 2025-04-21

1H-BENZOTRIAZOLE-1-PENTANOL Chemical and Physical Properties

Names and Identifiers

• 1H-BENZOTRIAZOLE-1-PENTANOL
• 1-(5-HYDROXYPENTYL)BENZOTRIAZOLE
• DTXSID80876487
• 69218-36-6

• Inchi： 1S/C11H15N3O/c15-9-5-1-4-8-14-11-7-3-2-6-10(11)12-13-14/h2-3,6-7,15H,1,4-5,8-9H2
• InChI Key： ZEGBGZAHLNEENH-UHFFFAOYSA-N
• SMILES： OCCCCCN1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 205.121512110Da
• Monoisotopic Mass: 205.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.9Ų